Cas no 2137581-05-4 (1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)-)

• Product Name: 1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)-
• CAS No: 2137581-05-4
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5292894
• Update Time: 2025-06-03

1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)-

• Inchi： 1S/C14H25NO/c1-3-7-11(2)12-10-13(16)15-14(12)8-5-4-6-9-14/h11-12H,3-10H2,1-2H3,(H,15,16)
• InChI Key： KAPSIBYVPSXFGS-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(C(C)CCC)CC1=O

Additional information on 1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)-

1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)-: A Comprehensive Overview

1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)-, also known by its CAS registry number CAS No. 2137581-05-4, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of azaspiroketals, which are characterized by the presence of a nitrogen atom within the spiro ring system. The molecule consists of a spiro[4.5]decan-2-one core, with a 4-(1-methylbutyl) substituent attached at the fourth position of the spiro ring. This substitution pattern imparts unique chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research.

The synthesis of 1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)- involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and selective methods for constructing such complex ring systems. For instance, the use of organocatalysis and microwave-assisted synthesis has significantly streamlined the production process, reducing reaction times and improving yields.

The structural complexity of this compound makes it an attractive candidate for various applications in drug discovery and materials science. The nitrogen atom within the spiro ring contributes to hydrogen bonding capabilities, which can enhance bioavailability when used in pharmaceutical compounds. Additionally, the steric bulk introduced by the 4-(1-methylbutyl) group can influence the compound's solubility and stability, making it suitable for specific chemical environments.

Recent studies have explored the potential of 1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)- as a building block in medicinal chemistry. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For example, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In terms of physical properties, CAS No. 2137581-05-4 exhibits a melting point of approximately 98°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, which facilitates its use in various organic reactions. The compound is also relatively stable under ambient conditions, though it may degrade upon prolonged exposure to light or strong oxidizing agents.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the nitrogen atom within the spiro ring plays a crucial role in modulating the compound's electronic properties, making it potentially useful in designing new materials for electronic applications.

In conclusion, 1-Azaspiro[4.5]decan-2-one, 4-(1-methylbutyl)- (CAS No. 2137581-05-4) is a versatile compound with significant potential in various fields due to its unique structure and functional groups. Ongoing research continues to uncover new applications and improve synthetic methodologies for this intriguing molecule.